Ethyl 2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetate

• IUPAC Name: ethyl 2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetate
• InChI: InChI=1S/C8H8F3NO2S/c1-2-14-7(13)3-6-12-5(4-15-6)8(9,10)11/h4H,2-3H2,1H3
• InChI Key: CURBFAAXYYCLQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NC(=CS1)C(F)(F)F
• Molecular Formula: C8H8F3NO2S
• Molecular Weight: 239.22 g/mol
• CAS RN: 1153298-63-5

Description

Ethyl 2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetate (ETTA) is an organic compound belonging to the family of thiazole derivatives. It is a colorless solid with a melting point of 115-116°C and is soluble in organic solvents. ETTA has a wide range of applications in the field of organic synthesis and scientific research. It is used as an intermediate in the synthesis of various organic compounds, such as pharmaceuticals, dyes, and agrochemicals. In addition, ETTA is also used as a reagent in a variety of reactions, including oxidation, reduction, and substitution reactions.

Scientific Research Applications

Molecular Docking and Enzyme Inhibition

Ethyl 2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]acetate and its derivatives have been studied for their enzyme inhibition properties. Notably, a study by Babar et al. (2017) focused on the synthesis of novel ethyl 2-[aryl(thiazol-2-yl)amino]acetates for α-glucosidase and β-glucosidase inhibition. This study revealed significant inhibition towards these enzymes, suggesting potential applications in regulating glucose levels and managing diabetes.

Synthesis of Novel Compounds

The compound has been utilized in synthesizing various novel thiazole and pyrazolo[1,5-a]pyrimidine derivatives. Abdelhamid and Afifi (2010) in their study synthesized a range of derivatives by treating specific precursors with halo ketones or halo esters (Abdelhamid & Afifi, 2010). These compounds have potential applications in medicinal chemistry due to their unique structural properties.

Molecular Structure and Docking Studies

El Foujji et al. (2020) conducted a comprehensive study on the synthesis, molecular structure, and spectroscopic properties of a novel ethyl 2-(2-(thiazol-4-yl)-1H-benzimidazol-1-yl)acetate. The research involved density functional theory (DFT) calculations, thermal stability analysis, and molecular docking studies, highlighting the compound's potential in various scientific applications (El Foujji et al., 2020).

Antimicrobial and Antiamoebic Activity

Research by Shirai et al. (2013) demonstrated the antimicrobial and antiamoebic activities of ethyl 2-[aryl(thiazol-2-yl)amino]acetates. This study identified compounds with significant activity against specific pathogens, suggesting potential use in developing new antimicrobial agents (Shirai et al., 2013).

Synthesis of Biologically Active Substances

Mallia et al. (2015) explored the synthesis of ethyl 2-hydroxy-2-phenyl-2-(thiazol-2-yl)acetate, a compound with a functional motif commonly found in biologically active substances. This study highlights a potential pathway for synthesizing substances with therapeutic applications (Mallia et al., 2015).

Synthesis of Novel Heterocycles

A study by Honey et al. (2012) described the use of a related compound, ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, as an intermediate for synthesizing a variety of trifluoromethyl heterocycles, including thiazoles. This illustrates the compound's role in creating diverse molecular structures for scientific research (Honey et al., 2012).

Pharmacological Studies

This compound derivatives have been synthesized and screened for various pharmacological activities. For instance, Attimarad et al. (2017) researched ethyl 2-[2-substituted-4-(thiophenyl) thiazolyl] acetates for their anti-inflammatory, analgesic, and antioxidant activities (Attimarad et al., 2017).

Bi-heterocyclic Hybrid Molecules

Abbasi et al. (2019) synthesized unique bi-heterocyclic hybrid molecules, starting from ethyl 2-(2-amino-1,3-thiazol-4-yl)acetate, and evaluated them against various enzymes. This study indicates the compound's versatility in creating molecules with potential biological activities (Abbasi et al., 2019).